3-Bromo-2,4,5-trifluorobenzonitrile
Cat. No. B3033532
M. Wt: 235.99 g/mol
InChI Key: OQPHQCPPPSTEEL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
|
REACTION_SMILES
|
[Br:1][c:2]1[c:3]([F:12])[c:4]([C:5]#[N:6])[cH:7][c:8]([F:11])[c:9]1[F:10].[OH2:13].[S:14](=[O:15])(=[O:16])([OH:17])[OH:18]>>[Br:1][c:2]1[c:3]([F:12])[c:4]([C:5]([NH2:6])=[O:13])[cH:7][c:8]([F:11])[c:9]1[F:10]
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
N#Cc1cc(F)c(F)c(Br)c1F
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=S(=O)(O)O
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
NC(=O)c1cc(F)c(F)c(Br)c1F
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
